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Compound of Interest

Compound Name: 4-(Dimethylamino)benzoyl chloride

Cat. No.: B1308649 Get Quote

An In-depth Technical Guide to 4-
(Dimethylamino)benzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-(Dimethylamino)benzoyl chloride, a versatile reagent in organic synthesis.

The information is presented to support its application in research and development,

particularly in the synthesis of novel compounds and derivatization for analytical purposes.

Core Physical and Chemical Properties
4-(Dimethylamino)benzoyl chloride, also known as p-(Dimethylamino)benzoyl chloride, is a

monoacyl halide. It presents as a solid and is characterized by its reactivity, particularly towards

nucleophiles. Due to its sensitivity, it requires careful handling and storage under inert, dry

conditions.

Physical Properties
The key physical properties of 4-(Dimethylamino)benzoyl chloride are summarized in the

table below, providing a quick reference for experimental planning.
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Property Value Reference(s)

Molecular Formula C₉H₁₀ClNO [1]

Molecular Weight 183.635 g/mol [1]

Appearance White to tan crystalline powder [2]

Melting Point 145-149 °C (lit.) [3]

Boiling Point 180 °C at 15 mmHg [4]

Density 1.209 g/cm³ [2]

Solubility Reacts with water [5]

Chemical Properties and Safety Information
Understanding the chemical reactivity and hazards associated with 4-
(Dimethylamino)benzoyl chloride is crucial for its safe handling and effective use in

experimental work.

Property Description Reference(s)

Reactivity

Reacts violently with water,

amines, and alcohols. It is

sensitive to moisture and air.

[4],[6]

Stability

Stable under recommended

storage conditions (cool, dry,

inert atmosphere).

[6]

Hazard Class 8 (Corrosive) [6]

Hazard Statements
Causes severe skin burns and

eye damage.
[7]

Incompatible Materials

Strong oxidizing agents, water,

alcohols, and amines (unless

for a specific reaction).

[4]
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Experimental Protocols
Detailed methodologies for the synthesis and a common application of 4-
(Dimethylamino)benzoyl chloride are provided below. These protocols are intended as a

guide and may require optimization based on specific experimental contexts.

Synthesis of 4-(Dimethylamino)benzoyl Chloride
A common method for the synthesis of 4-(Dimethylamino)benzoyl chloride is the reaction of

4-Dimethylaminobenzoic acid with thionyl chloride.

Procedure Details:

Suspend 4-Dimethylaminobenzoic acid (1.0 equivalent) in ethyl acetate.

Add thionyl chloride (2.0 equivalents) dropwise to the stirred suspension.

After the addition is complete, continue stirring until the reaction is complete (monitoring by

TLC is recommended).

Remove the solvent by rotary evaporation to yield the crude product as a solid.

Recrystallize the solid from ethyl acetate to afford pure 4-(Dimethylamino)benzoyl
chloride.[4]
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Amidation Reaction with Primary Amines
4-(Dimethylamino)benzoyl chloride readily reacts with primary and secondary amines to

form the corresponding amides. This reaction is fundamental to its use as a derivatizing agent.

General Procedure:

Dissolve the acid chloride (1.0 equivalent) in a suitable aprotic solvent (e.g., Cyrene™) and

cool the solution to 0 °C.

Add triethylamine (1.1 equivalents) followed by the primary amine (1.0 equivalent).

Allow the reaction mixture to warm to room temperature over 1 hour.

Add water to precipitate the amide product.

Filter the precipitate and wash with water to yield the pure amide.

Experimental Workflows
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The following diagram illustrates a typical workflow for the derivatization of an amine with 4-
(Dimethylamino)benzoyl chloride for applications such as enhancing detectability in HPLC

analysis.

Derivatization Reaction

Workup & Analysis

Analyte (Amine) 4-(Dimethylamino)benzoyl chloride Base (e.g., Triethylamine) Aprotic Solvent Reaction at 0°C to RT

Quenching (e.g., with water)

Extraction

HPLC Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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